Cas no 381666-72-4 (1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-)

1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]- structure
381666-72-4 structure
Product Name:1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-
CAS No:381666-72-4
MF:C17H19N3O4S
MW:361.415462732315
CID:1488441
Update Time:2024-08-24

1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine, hexahydro-1-[3-nitro-4-(phenylsulfonyl)phenyl]-
    • Inchi: 1S/C17H19N3O4S/c21-20(22)16-13-14(19-11-4-9-18-10-12-19)7-8-17(16)25(23,24)15-5-2-1-3-6-15/h1-3,5-8,13,18H,4,9-12H2
    • InChI Key: AFHKNGDCWYVMKO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(S(C3=CC=CC=C3)(=O)=O)C([N+]([O-])=O)=C2)CCCNCC1

Computed Properties

  • Exact Mass: 361.10977

Experimental Properties

  • Density: 1.311±0.06 g/cm3(Predicted)
  • Boiling Point: 597.3±50.0 °C(Predicted)
  • PSA: 92.55
  • pka: 10.14±0.20(Predicted)
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